3(2H)-Isothiazolone, 4-chloro-2-methyl-

• IUPAC Name: 4-chloro-2-methyl-1,2-thiazol-3-one
• InChI: InChI=1S/C4H4ClNOS/c1-6-4(7)3(5)2-8-6/h2H,1H3
• InChI Key: YVWZBMHCQCVNFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CS1)Cl
• Molecular Formula: C4H4ClNOS
• DSSTOX Substance ID: DTXSID10437964
• Molecular Weight: 149.60 g/mol
• CAS RN: 71091-90-2

Description

Synthesis Analysis

The synthesis of related compounds often involves complex chemical reactions. For instance, an improved seven-step synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine from dimethyl malonate with a 31% overall yield has been described. The procedure is operationally simple and practical for the synthesis of the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine building block.

Molecular Structure Analysis

The molecular structure of a compound is crucial in understanding its properties and reactivity. The structure of “4-Chloro-2-methyl-3-heptanone” is available as a 2D Mol file or as a computed 3D SD file. The structure analysis of such compounds often involves techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry.

Chemical Reactions Analysis

The chemical reactions involving “3(2H)-Isothiazolone, 4-chloro-2-methyl-” or related compounds can be complex. For example, the reaction with O gives the reversible formation of a hemiketal. Reaction with N forms the oxime in an essentially irreversible process as the adduct dehydrates.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For “4-Chloro-2-methyl-3-heptanone”, it has a molecular formula of CHClO, an average mass of 162.657 Da, and a monoisotopic mass of 162.081146 Da.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound. For “4-Chloro-2-methyl-3-heptanone”, it is classified as a flammable liquid (Category 1) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and can be harmful if swallowed, in contact with skin, or if inhaled.